Nitrogen dioxide and volatile sulfide sensing properties of copper, zinc and nickel chromite
Journal of Materials Chemistry Pub Date: DOI: 10.1039/JM9960600277
Abstract
Polycrystalline powders of CuCr2O4, ZnCr2O4 and NiCr2O4 were prepared from the decomposition of metal nitrates with glycine, and their structures confirmed by X-ray diffraction. The three spinels were mixed with ethyl cellulose dissolved in a suitable solvent (80:20 toluene-ethanol) to form pastes which were applied to substrates and dried. The gas sensing properties of the resulting thick films were investigated with ppm levels of NO2, CH3SH and C2H5SH at 220 °C. It was found that the spinels can be used to detect the presence of these gases. Further experiments showed that by substituting some of the A or B cations with Li and Mg, respectively, the gas sensing properties of the spinels can be altered significantly.
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